Cas no 1494227-74-5 (Thiophene, 3-[3-(chloromethyl)pentyl]-)

• Product Name: Thiophene, 3-[3-(chloromethyl)pentyl]-
• CAS No: 1494227-74-5
• MF: C₁₀H₁₅ClS
• MW: 202.744100809097
• CID: 5282589
• Update Time: 2025-10-31

Thiophene, 3-[3-(chloromethyl)pentyl]- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 3-[3-(chloromethyl)pentyl]-
• 3-(3-(Chloromethyl)pentyl)thiophene

• Inchi： 1S/C10H15ClS/c1-2-9(7-11)3-4-10-5-6-12-8-10/h5-6,8-9H,2-4,7H2,1H3
• InChI Key： HPUCCKCYPAOCEJ-UHFFFAOYSA-N
• SMILES： C1SC=CC=1CCC(CCl)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on Thiophene, 3-[3-(chloromethyl)pentyl]-

Thiophene, 3-[3-(chloromethyl)pentyl]- (CAS No. 1494227-74-5): A Comprehensive Overview in Modern Chemical Research

Thiophene, 3-[3-(chloromethyl)pentyl]-, identified by its unique chemical identifier CAS No. 1494227-74-5, represents a compound of significant interest in the realm of synthetic chemistry and pharmaceutical research. This organosulfur derivative, characterized by a thiophene core substituted with a chloromethylpentyl side chain, has garnered attention due to its versatile structural framework and potential applications in the development of novel bioactive molecules.

The molecular structure of Thiophene, 3-[3-(chloromethyl)pentyl]- encompasses a thiophene ring, a five-membered heterocycle containing sulfur, which is a common motif in many pharmacologically active compounds. The presence of the chloromethylpentyl group at the 3-position introduces a reactive site that can be exploited for further functionalization, making this compound a valuable intermediate in organic synthesis. The chloromethyl group, in particular, is known for its reactivity in nucleophilic addition reactions, which can be leveraged to introduce various functional groups into the molecule.

In recent years, there has been growing interest in thiophene derivatives as scaffolds for drug discovery. The thiophene ring is a privileged structure in medicinal chemistry, appearing in numerous approved drugs and candidates due to its ability to interact with biological targets through various non-covalent interactions. The substitution pattern of the thiophene ring can significantly influence its pharmacokinetic and pharmacodynamic properties, making it essential to carefully select and optimize the substituents.

The 3-[3-(chloromethyl)pentyl]- moiety adds an additional layer of complexity and functionality to the molecule. The pentyl chain provides a hydrophobic anchor that can enhance membrane permeability, while the chloromethyl group serves as a handle for further chemical modifications. This combination makes Thiophene, 3-[3-(chloromethyl)pentyl]- an attractive candidate for designing molecules with tailored properties for specific biological applications.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex bioactive molecules. The chloromethyl group can undergo reactions such as nucleophilic substitution, addition-elimination cycles, and cross-coupling reactions, allowing for the introduction of diverse functional groups such as amines, alcohols, and other heterocycles. These reactions are fundamental in constructing intricate molecular architectures that are often required for high-affinity binding to biological targets.

The utility of Thiophene, 3-[3-(chloromethyl)pentyl]- extends beyond its role as an intermediate in drug synthesis. It has also been explored as a building block for materials science applications. For instance, thiophene derivatives are known for their semiconducting properties, making them suitable for use in organic electronics and photovoltaic devices. The introduction of the chloromethylpentyl group can modify the electronic properties and solubility of the thiophene core, enhancing its performance in these applications.

In academic research, Thiophene, 3-[3-(chloromethyl)pentyl]- has been employed in studies aimed at understanding the relationship between molecular structure and biological activity. By systematically varying the substituents on the thiophene ring and side chains, researchers can gain insights into how different structural features influence interactions with biological targets. These studies often involve computational modeling techniques to predict binding affinities and optimize molecular design.

The synthesis of Thiophene, 3-[3-(chloromethyl)pentyl]- presents an interesting challenge due to the need to introduce both the thiophene ring and the chloromethylpentyl side chain with high precision. Common synthetic routes involve cyclization reactions to form the thiophene core followed by selective alkylation or other functionalization methods to introduce the chloromethyl group. Advances in synthetic methodology have enabled more efficient and scalable production processes for this type of compound.

The reactivity of the chloromethyl group makes it particularly useful for constructing biaryl structures or other complex heterocycles that are prevalent in biologically active molecules. For example, palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura or Heck couplings can be used to introduce aryl groups at various positions on the thiophene ring or side chain. These reactions are high-yielding and regioselective under optimized conditions.

In conclusion, Thiophene, 3-[3-(chloromethyl)pentyl]- (CAS No. 1494227-74-5) is a multifaceted compound with significant potential in both pharmaceutical research and materials science applications. Its unique structural features make it an excellent scaffold for designing novel bioactive molecules with tailored properties. As synthetic chemistry continues to evolve, compounds like this will undoubtedly play an increasingly important role in addressing complex scientific challenges.